Cas no 31431-23-9 ((4-amino-3-nitro-phenyl)-cyclopropyl-methanone)

• Product Name: (4-amino-3-nitro-phenyl)-cyclopropyl-methanone
• CAS No: 31431-23-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD30542059
• CID: 321393
• PubChem ID: 3015566
• Update Time: 2025-05-22

(4-amino-3-nitro-phenyl)-cyclopropyl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-amino-3-nitro-phenyl)-cyclopropyl-methanone
• (4-amino-3-nitrophenyl)-cyclopropylmethanone
• (4-Amino-3-nitrophenyl) cyclopropyl ketone
• (4-amino-3-nitrophenyl)(cyclopropyl)methanone
• 31431-23-9
• (4-Amino-3-nitrophenyl)cyclopropyl ketone
• CWGGORUVLAOGPD-UHFFFAOYSA-N
• EINECS 250-632-8
• cyclopropyl (4-amino-3-nitrophenyl)methanone
• NS00029095
• DTXSID30185359

• MDL： MFCD30542059
• Inchi： 1S/C10H10N2O3/c11-8-4-3-7(5-9(8)12(14)15)10(13)6-1-2-6/h3-6H,1-2,11H2
• InChI Key： CWGGORUVLAOGPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)[N+](=O)[O-])N)C1CC1

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23

Additional information on (4-amino-3-nitro-phenyl)-cyclopropyl-methanone

Compound CAS No 31431-23-9: (4-Amino-3-Nitro-Phenyl)-Cyclopropyl-Methanone

The compound with CAS number 31431-23-9, commonly referred to as (4-amino-3-nitro-phenyl)-cyclopropyl-methanone, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a methanone moiety and a substituted phenyl ring containing both amino and nitro groups. The combination of these functional groups makes this compound a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of (4-amino-3-nitro-phenyl)-cyclopropyl-methanone in the development of novel pharmaceutical agents. Researchers have explored its role in drug design, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The amino and nitro groups on the phenyl ring are known to confer significant biological activity, making this compound a promising candidate for further investigation in medicinal chemistry.

One of the key areas of interest in the study of this compound is its synthetic versatility. Scientists have developed innovative synthetic pathways to synthesize (4-amino-3-nitro-phenyl)-cyclopropyl-methanone, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is essential for its potential commercial applications.

In addition to its pharmacological applications, (4-amino-3-nitro-phenyl)-cyclopropyl-methanone has also been studied for its electronic properties. Researchers have investigated its use in organic electronics, where the cyclopropyl group and methanone moiety contribute to unique electronic characteristics. These properties make it a potential candidate for applications in flexible electronics and optoelectronic devices.

The structural uniqueness of this compound also makes it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) calculations to analyze its electronic structure, reactivity, and stability. These studies provide valuable insights into the compound's behavior under various conditions, which is crucial for optimizing its use in practical applications.

Moreover, recent advancements in analytical techniques have enabled precise characterization of (4-amino-3-nitro-phenyl)-cyclopropyl-methanone. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring that it meets the highest standards for both research and industrial use.

In conclusion, CAS No 31431-23-9, or (4-amino-3-nitro-phenyl)-cyclopropyl-methanone, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.